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Compound of Interest

2-Fluoro-4-
Compound Name:
(trifluoromethyl)phenylacetonitrile

Cat. No. B1302401

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Fluoro-4-(trifluoromethyl)phenylacetonitrile (CAS No. 239087-11-7). Adherence to these
procedures is critical to ensure personnel safety and environmental compliance.

l. Immediate Safety and Hazard Information

2-Fluoro-4-(trifluoromethyl)phenylacetonitrile is a hazardous substance that requires
careful handling. The primary hazards associated with this compound are summarized below.

Table 1: Hazard Identification and Precautionary Statements

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1302401?utm_src=pdf-interest
https://www.benchchem.com/product/b1302401?utm_src=pdf-body
https://www.benchchem.com/product/b1302401?utm_src=pdf-body
https://www.benchchem.com/product/b1302401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class

GHS Hazard Statement

Precautionary Statement
(Disposal Context)

Acute Toxicity, Inhalation

(Category 3)

H331: Toxic if inhaled.

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed.

P270: Do not eat, drink or
smoke when using this

product.[2]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin.

P280: Wear protective gloves/
protective clothing/ eye

protection/ face protection.[1]

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation.[1]
[3]

P280: Wear protective gloves/
protective clothing/ eye

protection/ face protection.[1]

[3]

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye

irritation.[1]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][2]

Specific target organ toxicity —
Single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

Il. Personal Protective Equipment (PPE)

Prior to handling 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile for disposal, all personnel

must be equipped with the appropriate PPE.

Table 2: Required Personal Protective Equipment
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Protection Type Specification Rationale

Handle with gloves. Gloves
must be inspected prior to use.
Use proper glove removal
technique (without touching
glove's outer surface) to avoid )
) ] ] ) To prevent skin contact and
Hand Protection skin contact with this product. ]
. _ absorption.[1]
Dispose of contaminated
gloves after use in accordance
with applicable laws and good
laboratory practices. Wash and

dry hands.[1]

Safety glasses with side-

shields conforming to EN166.

Use equipment for eye )

. i To protect against splashes
Eye/Face Protection protection tested and approved
) and dust.
under appropriate government
standards such as NIOSH

(US) or EN 166(EU).[4]

Complete suit protecting
against chemicals, The type of
protective equipment must be
Skin and Body Protection selected according to the To prevent skin exposure.
concentration and amount of
the dangerous substance at

the specific workplace.[1]

For nuisance exposures use o _
. _ Required if dust is generated
Respiratory Protection type P95 (US) or type P1 (EU S
, , or ventilation is inadequate.
EN 143) particle respirator.[1]

lll. Step-by-Step Disposal Protocol

The disposal of 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile must be conducted in a
controlled and compliant manner.
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1. Waste ldentification and Segregation:

e This chemical is classified as hazardous waste.[4][5]

« Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Keep the compound in its original or a compatible, properly labeled container.

2. Packaging for Disposal:

o Ensure the container is tightly closed and stored in a cool, dry, and well-ventilated area.[6]
e The container must be clearly labeled with the chemical name, CAS number, and relevant
hazard symbols.

3. Engagement with a Licensed Waste Disposal Company:

e The disposal of this material must be entrusted to a licensed professional waste disposal
service.[1]

 Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

o Consult with your institution's EHS office to coordinate pickup and disposal.

4. Spill Management:

 In the event of a spill, evacuate personnel to a safe area.[1]

e Avoid dust formation.[1]

o Wear appropriate PPE as outlined in Table 2.

o Absorb the spill with an inert material such as dry earth or sand.[6]

o Collect the absorbed material into a suitable, closed container for disposal.[6]
e Do not allow the product to enter drains.[1][6]

5. Contaminated Material Disposal:

e Dispose of contaminated packaging and other materials (e.g., gloves, absorbent pads) as
unused product.[1]

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Fluoro-4-(trifluoromethyl)phenylacetonitrile.
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Start: Disposal of
2-Fluoro-4-(trifluoromethyl)phenylacetonitrile

Step 1:
Don Appropriate PPE

Step 2:
Identify and Segregate Waste

Step 3:
Securely Package and Label Waste

Step 4:
Contact Licensed Waste Disposal Company

Is there a spill?

Follow Spill Management Protocol

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1302401?utm_src=pdf-custom-synthesis
http://angenechemical.com/sds/239087-11-7.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAH32412&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH33695&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1923903&productDescription=2-NTRO-4-%28TRIFLROMETHL%29P+98+1G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC4377L.pdf
https://www.benchchem.com/product/b1302401#2-fluoro-4-trifluoromethyl-phenylacetonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1302401#2-fluoro-4-trifluoromethyl-phenylacetonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1302401#2-fluoro-4-trifluoromethyl-phenylacetonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1302401#2-fluoro-4-trifluoromethyl-phenylacetonitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1302401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

